Zn-MOFs containing flexible α,ω-alkane (or alkene)-dicarboxylates with 1,2-bis(4-pyridyl)ethylene: comparison with Zn-MOFs containing 1,2-bis(4-pyridyl)ethane ligands†
CrystEngComm Pub Date: 2016-11-18 DOI: 10.1039/C6CE02122K
Abstract
Flexible ditopic α,ω-alkane (or alkene)-dicarboxylate bridging ligands provided the following six Zn-MOFs with a 1,2-bis(4-pyridyl)ethylene (bpe) pillar (malonate (1-bpe), succinate (2-bpe), fumarate (3-bpe), glutarate (4-bpe), adipate (5-bpe), and muconate (6-bpe)). Newly-prepared 5-bpe and 6-bpe were structurally characterized. Both 3-bpe and 6-bpe formed three-dimensional (3-D), diamond-like frameworks with a 4-connected uninodal net and a Schläfli symbol of 66. By contrast, 5-bpe formed a 3-D framework of a 6-connected uninodal net with a Schläfli symbol of 412·63. 2-bpe formed a 2-D framework with a 4-connected uninodal net with a Schläfli symbol of 44·62. 3-bpe and 6-bpe showed potential void spaces after solvent removal. Gas sorption analysis with N2, H2, and CO2 at a suitable temperature indicated that 6-bpe was an adsorbent with selectivity for CO2 adsorption at 196 K over N2 and H2. The CO2 uptake at 196 K was 86.68 cm3 g−1 (3.87 mmol g−1). 3-bpe did not exhibit appreciable uptake levels for N2, H2, and CO2, which was possibly due to the relatively rigid nonporous activated form of the framework after solvent removal. Both 3-bpe and 6-bpe exhibited a good encapsulating ability for molecular iodine in cyclohexane. The crystal structure of I2-containing 6-bpe_I2 was elucidated. A comparison with Zn-MOFs containing 1,2-bis(4-pyridyl)ethane ligands is discussed.
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Journal Name:CrystEngComm
Research Products
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CAS no.: 1596-13-0
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CAS no.: 14104-19-9